Cas no 71208-51-0 (Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI))

• Product name: Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI)
• CAS No: 71208-51-0
• MF: C₈H₁₈N₄
• MW: 170.25532
• CID: 548139
• PubChem ID: 21726339

Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-, trans- (9CI)
• (4AR,8AS)-1,5-DIMETHYLDECAHYDROPYRAZINO[2,3-B]PYRAZINE
• InChI=1/C8H18N4/c1-11-5-3-10-8-7(11)9-4-6-12(8)2/h7-10H,3-6H2,1-2H3/t7-,8+
• 71208-51-0
• Pyrazino[2,3-b]pyrazine,decahydro-1,5-dimethyl-,trans-(9ci)
• JEHKIJFTWLWGDO-OCAPTIKFSA-

• Inchi： InChI=1S/C8H18N4/c1-11-5-3-10-8-7(11)9-4-6-12(8)2/h7-10H,3-6H2,1-2H3/t7-,8+
• InChI Key： JEHKIJFTWLWGDO-OCAPTIKFSA-N
• SMILES： CN1CCNC2C1NCCN2C

Computed Properties

• Exact Mass: 170.153
• Monoisotopic Mass: 170.153
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 26.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 30.5A^2
• Surface Charge: 0
• Tautomer Count: nothing